Cas no 262601-99-0 (2,4-Thiazolidinedione,5-[[5-(hydroxymethyl)-2-furanyl]methylene]-)

• Product Name: 2,4-Thiazolidinedione,5-[[5-(hydroxymethyl)-2-furanyl]methylene]-
• CAS No: 262601-99-0
• MF: C₉H₇NO₄S
• MW: 225.221181154251
• CID: 247499
• PubChem ID: 45092873
• Update Time: 2025-04-19

2,4-Thiazolidinedione,5-[[5-(hydroxymethyl)-2-furanyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione,5-[[5-(hydroxymethyl)-2-furanyl]methylene]-
• 2,4-Thiazolidinedione, 5-[[5-(hydroxymethyl)-2-furanyl]methylene]- (9CI)
• 5-((5-(Hydroxymethyl)furan-2-yl)methylene)thiazolidine-2,4-dione
• 262601-99-0

• Inchi： 1S/C9H7NO4S/c11-4-6-2-1-5(14-6)3-7-8(12)10-9(13)15-7/h1-3,11H,4H2,(H,10,12,13)/b7-3+
• InChI Key： LNSFWHLLYMGDAR-XVNBXDOJSA-N
• SMILES： S1C(NC(/C/1=C\C1=CC=C(CO)O1)=O)=O

Computed Properties

• Exact Mass: 225.00961
• Monoisotopic Mass: 225.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 105A^2

Experimental Properties

• PSA: 79.54